Cas no 80483-34-7 (2(3H)-Furanone, 4-(1,3-benzodioxol-5-ylmethyl)dihydro-)

• Product Name: 2(3H)-Furanone, 4-(1,3-benzodioxol-5-ylmethyl)dihydro-
• CAS No: 80483-34-7
• MF: C₁₂H₁₂O₄
• MW: 220.221283912659
• CID: 705555
• PubChem ID: 11148718
• Update Time: 2025-10-29

2(3H)-Furanone, 4-(1,3-benzodioxol-5-ylmethyl)dihydro- Chemical and Physical Properties

Names and Identifiers

• 2(3H)-Furanone, 4-(1,3-benzodioxol-5-ylmethyl)dihydro-
• 4-(1,3-benzodioxol-5-ylmethyl)oxolan-2-one
• 4-(BENZO[D][1,3]DIOXOL-5-YLMETHYL)DIHYDROFURAN-2(3H)-ONE
• I11647
• 80483-34-7
• DTXSID90456936
• SCHEMBL12439961

• Inchi： 1S/C12H12O4/c13-12-5-9(6-14-12)3-8-1-2-10-11(4-8)16-7-15-10/h1-2,4,9H,3,5-7H2
• InChI Key： VDOASTUDMBVJNF-UHFFFAOYSA-N
• SMILES： O1C(CC(C1)CC1=CC=C2C(=C1)OCO2)=O

Computed Properties

• Exact Mass: 220.07355886g/mol
• Monoisotopic Mass: 220.07355886g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 44.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles Benzodioxoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles

Additional information on 2(3H)-Furanone, 4-(1,3-benzodioxol-5-ylmethyl)dihydro-

Professional Introduction to 2(3H)-Furanone, 4-(1,3-benzodioxol-5-ylmethyl)dihydro (CAS No. 80483-34-7)

The compound 2(3H)-Furanone, 4-(1,3-benzodioxol-5-ylmethyl)dihydro (CAS No. 80483-34-7) is a structurally intriguing molecule that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic compound belongs to the furanone class, characterized by a five-membered oxygen-containing ring system, which is a motif widely recognized for its biological activity and synthetic utility. The presence of a 1,3-benzodioxol (also known as oxetane) moiety in the molecule introduces additional complexity, making it a promising candidate for further exploration in medicinal chemistry.

The structural framework of this compound consists of a dihydrofuranone core, which is a derivative of furanone where the double bond is reduced. This modification can influence the electronic properties and reactivity of the molecule, potentially enhancing its interaction with biological targets. The 1,3-benzodioxol substituent at the fourth position of the furanone ring adds another layer of functionality, providing a hydrophobic pocket that could be exploited for binding to specific proteins or enzymes. This dual functionality makes the compound an attractive scaffold for designing novel therapeutic agents.

In recent years, there has been growing interest in furanone derivatives due to their demonstrated pharmacological properties. Furanones have been reported to exhibit a wide range of biological activities, including anti-inflammatory, antimicrobial, and anticancer effects. The specific substitution pattern in 2(3H)-Furanone, 4-(1,3-benzodioxol-5-ylmethyl)dihydro may confer unique properties that differentiate it from other furanone analogs. For instance, the 1,3-benzodioxol moiety could serve as a recognition element for certain biological targets, while the dihydrofuranone core might enhance solubility or metabolic stability.

One of the most compelling aspects of this compound is its potential application in drug discovery. The combination of a furanone and a benzodioxol ring suggests that it may possess dual-targeting capabilities, allowing it to interact with multiple biological pathways simultaneously. This concept is particularly relevant in the development of multitarget drugs, which are increasingly recognized for their ability to provide synergistic therapeutic effects and reduce the likelihood of drug resistance. The structural features of this compound make it an excellent candidate for further investigation as a lead molecule in medicinal chemistry.

Recent advances in computational chemistry have enabled researchers to predict the biological activity of molecules with high accuracy before conducting wet-lab experiments. By leveraging molecular modeling techniques such as docking studies and quantum mechanical calculations, scientists can gain insights into how this compound might interact with its intended targets. These computational approaches have already been instrumental in identifying promising candidates for further optimization and validation.

The synthesis of 2(3H)-Furanone, 4-(1,3-benzodioxol-5-ylmethyl)dihydro presents an interesting challenge due to its complex structural features. Traditional synthetic strategies involving cross-coupling reactions and cyclization steps would be required to construct the desired framework. However, recent developments in organic synthesis have introduced more efficient and sustainable methods that could streamline the preparation process. For example, transition-metal-catalyzed reactions have been shown to facilitate the formation of carbon-carbon bonds under mild conditions, potentially reducing the number of synthetic steps required.

Once synthesized, this compound can be subjected to various biochemical assays to evaluate its biological activity. High-throughput screening (HTS) platforms are particularly useful for rapidly testing large libraries of compounds against multiple targets. If initial screens reveal promising results, further characterization using techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry would be essential to confirm the structure and purity of the compound.

The potential therapeutic applications of this molecule are broad and could span multiple therapeutic areas depending on its biological profile. For instance, if it demonstrates inhibitory activity against certain enzymes or receptors involved in inflammation or cancer progression, it might be developed as an anti-inflammatory or anticancer agent. Additionally, its structural features could make it suitable for other indications such as neurodegenerative diseases or infectious disorders where furanones have shown promise.

In conclusion,2(3H)-Furanone, 4-(1,3-benzodioxol-5-ylmethyl)dihydro (CAS No. 80483-34-7) is a structurally intriguing molecule with significant potential in pharmaceutical research. Its unique combination of functional groups makes it an attractive scaffold for drug discovery efforts aimed at developing novel therapeutic agents with multitargeting capabilities. As computational chemistry and synthetic methodologies continue to evolve,this compound will undoubtedly remain at the forefront of medicinal chemistry investigations.